(S)-3-[((R)-2-Amino-3-methyl-butyryl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol
• IUPAC Name: benzyl (3S)-3-[[(2R)-2-amino-3-methylbutanoyl]-methylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C19H29N3O3/c1-14(2)17(20)18(23)21(3)16-10-7-11-22(12-16)19(24)25-13-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,7,10-13,20H2,1-3H3/t16-,17+/m0/s1
• Standard InChI Key: SRXSWOGOAWETGZ-DLBZAZTESA-N
• Isomeric SMILES: CC(C)[C@H](C(=O)N(C)[C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• SMILES: CC(C)C(C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Canonical SMILES: CC(C)C(C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N

Introduction

Molecular Information

• IUPAC Name: (S)-3-[((R)-2-Amino-3-methyl-butyryl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H25N3O3

• Molecular Weight: 307.39 g/mol

Structural Features

The compound consists of:

• A piperidine ring functionalized with a carboxylic acid benzyl ester group.

• A secondary amine linked to an amino acid derivative, specifically (R)-2-amino-3-methylbutyric acid.

SMILES Notation

The SMILES string for this compound is not explicitly available in the provided sources but can be derived from its IUPAC name.

Synthesis

The synthesis of this compound likely involves:

• Protecting the carboxylic acid group of (R)-2-amino-3-methylbutyric acid using a benzyl ester.

• Coupling the protected amino acid with a piperidine derivative via amide bond formation.

• Introducing the methylamino group through reductive amination or alkylation techniques.

Characterization Methods

Standard analytical techniques used to confirm the structure include:

• NMR Spectroscopy: Identifies the specific hydrogen and carbon environments in the molecule.

• Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern.

• IR Spectroscopy: Verifies functional groups such as amides, esters, and amines.

Medicinal Chemistry

This compound may serve as a precursor or scaffold for designing drugs targeting:

• Neurological Disorders: Piperidine derivatives are known to interact with neurotransmitter systems.

• Antibacterial Agents: The amino acid moiety could enhance bioactivity against bacterial enzymes.

Drug Development

Its structural features suggest potential as:

• A prodrug that releases active metabolites in vivo.

• A ligand for specific protein targets due to its stereochemistry and functional groups.

Biological Activity

While specific data on this compound's biological activity is unavailable in the provided sources, similar compounds have shown:

• High affinity for dopamine and norepinephrine transporters.

• Potential as enzyme inhibitors or receptor modulators.

Limitations

• Lack of detailed experimental data on pharmacodynamics and pharmacokinetics.

• Limited availability of direct research studies on this specific compound.

Future Research

Further studies should focus on:

• Biological testing to evaluate pharmacological activity.

• Optimization of synthesis for scalability.

• Exploration of derivatives for enhanced efficacy.

This compound represents a promising lead in synthetic organic chemistry with potential therapeutic applications, warranting further investigation into its properties and uses.